2,2-Dimethylhexanal
Overview
Description
Molecular Structure Analysis
The molecular structure of 2,2-Dimethylhexanal can be represented as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using specific software .Physical And Chemical Properties Analysis
2,2-Dimethylhexanal is a semi-standard non-polar compound . It is used in a capillary column with a diameter of 0.25 mm and a length of 30 m . The active phase is DB-5, and the carrier gas is helium .Scientific Research Applications
Medicine
2,2-Dimethylhexanal has potential applications in the medical field, particularly in the development of pharmaceuticals and therapeutic agents. Its structural properties could be utilized in synthesizing novel compounds with bioactive properties .
Agriculture
In agriculture, 2,2-Dimethylhexanal may serve as a precursor or an intermediate in the synthesis of agrochemicals. Its chemical properties could be harnessed to develop pesticides or herbicides that are more effective and environmentally friendly .
Industrial Processes
The compound’s unique structure makes it a candidate for use in various industrial processes. It could be involved in the synthesis of polymers or as a starting material for the production of industrial chemicals .
Environmental Applications
Research into the environmental applications of 2,2-Dimethylhexanal includes its potential use in the degradation of pollutants or in the synthesis of environmentally benign materials that could help in pollution control efforts .
Food Industry
2,2-Dimethylhexanal could find applications in the food industry, particularly in flavor and fragrance synthesis. Its molecular structure may contribute to the development of new flavors or enhance existing ones .
Material Science
In material science, 2,2-Dimethylhexanal might be used in the creation of new materials with specific properties, such as increased durability or enhanced flexibility. It could also play a role in the development of nanomaterials .
Energy Sector
The compound could be explored for its utility in the energy sector, possibly in the development of biofuels or as an additive to improve the efficiency of existing fuel formulations .
Chemistry Research
2,2-Dimethylhexanal is a subject of interest in chemistry research for its reactivity and potential as a building block in organic synthesis. Studies may focus on its reactions with other compounds and its behavior under different conditions .
Safety and Hazards
The safety information for 2,2-Dimethylhexanal includes GHS02 and GHS07 pictograms . The signal word is “Danger” and there are several hazard statements . Precautionary measures include avoiding contact with skin and eyes, avoiding inhalation of vapour or mist, and keeping away from sources of ignition .
properties
IUPAC Name |
2,2-dimethylhexanal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O/c1-4-5-6-8(2,3)7-9/h7H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGEITMLMCONAGQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C)(C)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80335165 |
Source
|
| Record name | Hexanal, 2,2-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80335165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethylhexanal | |
CAS RN |
996-12-3 |
Source
|
| Record name | Hexanal, 2,2-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80335165 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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